Cas no 88999-91-1 (Benzene, 1-bromo-4-(4-bromobutyl)-)

Benzene, 1-bromo-4-(4-bromobutyl)- structure
88999-91-1 structure
Product Name:Benzene, 1-bromo-4-(4-bromobutyl)-
CAS No:88999-91-1
MF:C10H12Br2
MW:292.010281562805
MDL:MFCD18910220
CID:616697
PubChem ID:57065284
Update Time:2025-04-24

Benzene, 1-bromo-4-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(4-bromobutyl)-
    • 1-bromo-4-(4-bromobutyl)benzene
    • 1-Bromo-4-(4-bromobutyl)benzene (ACI)
    • 4-(4-Bromophenyl)-1-bromobutane
    • AB90868
    • YWTSERISEGNNBO-UHFFFAOYSA-N
    • AKOS013831016
    • 88999-91-1
    • MFCD18910220
    • EN300-4296808
    • CS-0108730
    • 1-(4-Bromobutyl)-4-bromobenzene
    • DTXSID50720201
    • BS-52384
    • SCHEMBL8071396
    • D80497
    • MDL: MFCD18910220
    • Inchi: 1S/C10H12Br2/c11-8-2-1-3-9-4-6-10(12)7-5-9/h4-7H,1-3,8H2
    • InChI Key: YWTSERISEGNNBO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CCCCBr)=CC=1

Computed Properties

  • Exact Mass: 291.92853g/mol
  • Monoisotopic Mass: 289.93058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Benzene, 1-bromo-4-(4-bromobutyl)- Pricemore >>

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Benzene, 1-bromo-4-(4-bromobutyl)- Related Literature

Additional information on Benzene, 1-bromo-4-(4-bromobutyl)-

Benzene, 1-bromo-4-(4-bromobutyl)- (CAS No. 88999-91-1): Properties, Applications, and Market Insights

Benzene, 1-bromo-4-(4-bromobutyl)- (CAS No. 88999-91-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This brominated aromatic compound, often referred to as 1-bromo-4-(4-bromobutyl)benzene, is a valuable intermediate in various industrial and research applications. Its molecular formula is C10H12Br2, and it features two bromine atoms attached to a benzene ring and a butyl chain, making it a key building block in organic synthesis.

The compound's chemical properties include a molecular weight of 292.01 g/mol and a density of approximately 1.5 g/cm³. It typically appears as a colorless to pale yellow liquid or solid, depending on the temperature and purity. The presence of bromine atoms in its structure enhances its reactivity, particularly in cross-coupling reactions, which are widely used in pharmaceutical and material science research. Researchers often utilize 1-bromo-4-(4-bromobutyl)benzene as a precursor for synthesizing more complex molecules, such as liquid crystals, polymers, and agrochemicals.

One of the most notable applications of Benzene, 1-bromo-4-(4-bromobutyl)- is in the field of advanced materials. With the growing demand for high-performance polymers and liquid crystals in electronics and display technologies, this compound has become a critical component in the synthesis of these materials. For instance, it is used to produce photoactive polymers for organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push toward sustainable energy solutions. The compound's ability to form stable intermediates also makes it valuable in the development of self-healing materials, a hot topic in materials science.

In the pharmaceutical industry, 1-bromo-4-(4-bromobutyl)benzene serves as a key intermediate in the synthesis of bioactive molecules. Its bromine substituents allow for precise functionalization, enabling chemists to create targeted drug candidates. Recent studies have explored its use in developing antiviral and anticancer agents, particularly in the context of personalized medicine. This aligns with the increasing focus on precision healthcare and the search for novel therapeutic compounds.

The market dynamics for Benzene, 1-bromo-4-(4-bromobutyl)- reflect its growing importance. According to industry reports, the demand for brominated aromatic compounds is expected to rise, driven by advancements in electronics, pharmaceuticals, and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Additionally, the shift toward green chemistry has prompted innovations in the sustainable production of such intermediates, reducing environmental impact.

From a safety and handling perspective, 1-bromo-4-(4-bromobutyl)benzene requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulations, its bromine content necessitates careful handling to avoid unnecessary exposure. Researchers and industrial users are advised to consult safety data sheets (SDS) and follow best practices for storage and disposal.

In conclusion, Benzene, 1-bromo-4-(4-bromobutyl)- (CAS No. 88999-91-1) is a versatile and valuable compound with wide-ranging applications in advanced materials, pharmaceuticals, and specialty chemicals. Its unique structure and reactivity make it a cornerstone in modern organic synthesis, while its alignment with sustainability trends and cutting-edge research ensures its continued relevance. As industries evolve and new technologies emerge, the demand for this compound is likely to grow, solidifying its position in the chemical landscape.

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